2-(2-chlorophenyl)-8-methyl-4-[(4-phenyl-1-piperazinyl)carbonyl]quinoline

• IUPAC Name: [2-(2-chlorophenyl)-8-methylquinolin-4-yl]-(4-phenylpiperazin-1-yl)methanone
• InChI: InChI=1S/C27H24ClN3O/c1-19-8-7-12-21-23(18-25(29-26(19)21)22-11-5-6-13-24(22)28)27(32)31-16-14-30(15-17-31)20-9-3-2-4-10-20/h2-13,18H,14-17H2,1H3
• InChI Key: ZPJZHALLJNSPGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=CC(=N2)C3=CC=CC=C3Cl)C(=O)N4CCN(CC4)C5=CC=CC=C5
• Molecular Formula: C27H24ClN3O
• Molecular Weight: 441.9 g/mol

Description

2-(2-chlorophenyl)-8-methyl-4-[(4-phenyl-1-piperazinyl)carbonyl]quinoline, also known as CPQ, is a chemical compound that has been widely studied for its potential therapeutic applications. CPQ belongs to the family of quinolines, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of 2-(2-chlorophenyl)-8-methyl-4-[(4-phenyl-1-piperazinyl)carbonyl]quinoline is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. 2-(2-chlorophenyl)-8-methyl-4-[(4-phenyl-1-piperazinyl)carbonyl]quinoline has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication, and to bind to certain serotonin and dopamine receptors in the brain. These actions are thought to contribute to its antitumor and neurological effects.
Biochemical and Physiological Effects:
2-(2-chlorophenyl)-8-methyl-4-[(4-phenyl-1-piperazinyl)carbonyl]quinoline has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that 2-(2-chlorophenyl)-8-methyl-4-[(4-phenyl-1-piperazinyl)carbonyl]quinoline can induce apoptosis, or programmed cell death, in cancer cells. 2-(2-chlorophenyl)-8-methyl-4-[(4-phenyl-1-piperazinyl)carbonyl]quinoline has also been shown to inhibit the growth of certain viruses and fungi. In animal studies, 2-(2-chlorophenyl)-8-methyl-4-[(4-phenyl-1-piperazinyl)carbonyl]quinoline has been shown to improve cognitive function and to reduce the symptoms of Parkinson's disease. However, the exact mechanisms underlying these effects are still being investigated.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(2-chlorophenyl)-8-methyl-4-[(4-phenyl-1-piperazinyl)carbonyl]quinoline is its broad range of biological activities, which makes it a useful tool for studying various physiological processes. 2-(2-chlorophenyl)-8-methyl-4-[(4-phenyl-1-piperazinyl)carbonyl]quinoline's ability to selectively bind to certain receptors in the brain also makes it a potential tool for molecular imaging. However, there are also limitations to using 2-(2-chlorophenyl)-8-methyl-4-[(4-phenyl-1-piperazinyl)carbonyl]quinoline in lab experiments. Its synthesis is complex and time-consuming, and it may be difficult to obtain in large quantities. Additionally, its mechanisms of action are not fully understood, which may make it challenging to interpret experimental results.

Future Directions

There are many future directions for research on 2-(2-chlorophenyl)-8-methyl-4-[(4-phenyl-1-piperazinyl)carbonyl]quinoline. One area of interest is the development of more efficient synthesis methods to improve yield and purity. Another area of focus is the investigation of 2-(2-chlorophenyl)-8-methyl-4-[(4-phenyl-1-piperazinyl)carbonyl]quinoline's potential therapeutic applications in cancer, viral infections, and neurological disorders. Additionally, further studies are needed to elucidate the mechanisms underlying 2-(2-chlorophenyl)-8-methyl-4-[(4-phenyl-1-piperazinyl)carbonyl]quinoline's biochemical and physiological effects. Finally, 2-(2-chlorophenyl)-8-methyl-4-[(4-phenyl-1-piperazinyl)carbonyl]quinoline's potential use as a tool for molecular imaging warrants further exploration.

Scientific Research Applications

2-(2-chlorophenyl)-8-methyl-4-[(4-phenyl-1-piperazinyl)carbonyl]quinoline has been extensively studied for its potential therapeutic applications. It has been shown to possess antitumor, antiviral, and antifungal activities. 2-(2-chlorophenyl)-8-methyl-4-[(4-phenyl-1-piperazinyl)carbonyl]quinoline has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, 2-(2-chlorophenyl)-8-methyl-4-[(4-phenyl-1-piperazinyl)carbonyl]quinoline has been explored as a potential tool in the field of molecular imaging, as it has been shown to selectively bind to certain receptors in the brain.